Cas no 58742-04-4 (1,4-Methanonaphthalen-2-amine,1,2,3,4-tetrahydro-, (1a,2b,4a)- (9CI))

• Product name: 1,4-Methanonaphthalen-2-amine,1,2,3,4-tetrahydro-, (1a,2b,4a)- (9CI)
• CAS No: 58742-04-4
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 369205
• PubChem ID: 93889

1,4-Methanonaphthalen-2-amine,1,2,3,4-tetrahydro-, (1a,2b,4a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Methanonaphthalen-2-amine,1,2,3,4-tetrahydro-, (1a,2b,4a)- (9CI)
• 1,4-methanonaphthalen-2-amine, 1,2,3,4-tetrahydro-
• 2-aminobenzonorbornene
• CHEMBL39492
• DTXSID70874199
• 1,4-Methanonaphthalen-2-amine, 1,2,3,4-tetrahydro-, (1alpha,2beta,4alpha)-
• BENZOBICYCLO(2,2,1)HEPTENE,2-EN-AMINO
• SCHEMBL5704636
• 1,2,3,4-Tetrahydro-1,4-methano-naphthalen-2-ylamine
• 58742-04-4
• BDBM50020491
• tricyclo[6.2.1.02,7]undeca-2,4,6-trien-9-amine
• endo-2-Aminobenzonorbornene

• Inchi： InChI=1S/C11H13N/c12-11-6-7-5-10(11)9-4-2-1-3-8(7)9/h1-4,7,10-11H,5-6,12H2
• InChI Key： NVPNUMDAUYTNLJ-UHFFFAOYSA-N
• SMILES： C1C2CC(C1C3=CC=CC=C23)N

Computed Properties

• Exact Mass: 159.10489
• Monoisotopic Mass: 159.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.116
• Boiling Point: 265.3°Cat760mmHg
• Flash Point: 121.9°C
• Refractive Index: 1.607
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins